Cas no 1496148-77-6 (N-(2-Oxopropyl)methanesulfonamide)

• Product Name: N-(2-Oxopropyl)methanesulfonamide
• CAS No: 1496148-77-6
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 5520193
• PubChem ID: 18726580
• Update Time: 2025-05-19

N-(2-Oxopropyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Oxopropyl)methanesulfonamide
• SCHEMBL2870199
• AKOS014325933
• 1496148-77-6
• F77980

• Inchi： 1S/C4H9NO3S/c1-4(6)3-5-9(2,7)8/h5H,3H2,1-2H3
• InChI Key： GTISRFFBTGHXDV-UHFFFAOYSA-N
• SMILES： CS(NCC(=O)C)(=O)=O

Computed Properties

• Exact Mass: 151.03031432g/mol
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(2-Oxopropyl)methanesulfonamide

Exploring N-(2-Oxopropyl)methanesulfonamide (CAS 1496148-77-6): Properties, Applications, and Industry Insights

N-(2-Oxopropyl)methanesulfonamide (CAS 1496148-77-6) is a specialized organic compound garnering attention in pharmaceutical and chemical research due to its unique structural features. This sulfonamide derivative, characterized by a reactive 2-oxopropyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₁₁NO₃S, highlights a balance of polar and non-polar moieties, enabling solubility in both aqueous and organic solvents—a trait critical for drug formulation.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N-(2-Oxopropyl)methanesulfonamide. Researchers frequently search for "sulfonamide applications 2024" or "CAS 1496148-77-6 solubility," reflecting demand for data on its physicochemical properties. The compound’s methanesulfonamide core is known to enhance bioavailability, making it valuable in designing protease inhibitors and kinase modulators—key targets in oncology and metabolic disease research.

From a synthetic perspective, the 2-oxopropyl moiety offers reactivity toward nucleophiles, enabling C-C bond formation. This aligns with industry priorities like "sustainable synthetic routes" and "catalyst-free reactions." Patent analyses reveal its use in preparing N-heterocyclic scaffolds, addressing queries such as "how to modify sulfonamides for drug delivery." Notably, its stability under physiological pH (5–8) supports its exploration in prodrug development.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, studies on "biodegradation of sulfonamides" underscore the need for eco-friendly derivatives. Computational models (QSAR studies) predict low ecotoxicity for CAS 1496148-77-6, resonating with "green pharmaceutical intermediates" search trends. Manufacturers emphasize HPLC purity (>98%) and low heavy-metal content to meet ICH Q3D guidelines.

In material science, the compound’s sulfonyl group facilitates polymer crosslinking, answering queries like "sulfonamide-based adhesives." Its thermal stability (decomposition >200°C) makes it suitable for high-temperature applications. As precision medicine advances, demand for tailored intermediates like N-(2-Oxopropyl)methanesulfonamide will grow—positioning it at the intersection of innovation and industrial utility.